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Abstract

Microtubule-associated serine/threonine kinase-like (MASTL), the human ortholog of Greatwall
(Gwl) kinase, is a pivotal regulator of the cell cycle, particularly mitosis.[1][2] Its canonical
function involves the indirect inhibition of the tumor suppressor phosphatase PP2A-B55, a
crucial step for maintaining the phosphorylated state of mitotic substrates.[1][3] Dysregulation
of MASTL is increasingly implicated in tumorigenesis and cancer progression, making it a
compelling target for therapeutic intervention.[4][5] Beyond its well-established role in mitosis,
emerging evidence indicates that MASTL influences other critical cellular signaling networks,
including the AKT/mTOR and Wnt/B-catenin pathways.[1][6] This technical guide provides a
comprehensive overview of the cellular pathways regulated by MASTL kinase, presenting
guantitative data, detailed experimental methodologies, and visual representations of the key
signaling cascades.

The Core MASTL Kinase Signaling Pathway In
Mitosis
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The primary and most well-characterized function of MASTL is its role in ensuring the fidelity of
mitotic progression.[3][7] This is achieved through the Greatwall pathway, a highly conserved
signaling cascade that effectively puts a brake on phosphatase activity during mitosis.

Mechanism of Action

During the G2/M transition, the master mitotic kinase Cyclin B-CDK1 phosphorylates a vast
array of proteins to drive the cell into mitosis.[1] Concurrently, MASTL is activated through
phosphorylation by upstream kinases, including CDK1.[8] Activated MASTL then
phosphorylates its primary substrates, a-endosulfine (ENSA) and cAMP-regulated
phosphoprotein 19 (ARPP19).[1][9] Upon phosphorylation at Serine 67 (ENSA) or Serine 62
(ARPP19), these proteins undergo a conformational change that enables them to bind to and
potently inhibit the PP2A-B55 phosphatase complex.[1][3] This inhibition is critical to prevent
the premature dephosphorylation of CDK1 substrates, thereby maintaining a high level of
phosphorylation required for mitotic entry, spindle assembly, and chromosome segregation.[2]

[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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